![molecular formula C25H40O2 B1254567 Kohamaic acid A](/img/structure/B1254567.png)
Kohamaic acid A
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Overview
Description
Kohamaic acid A is a natural product found in Ircinia with data available.
Scientific Research Applications
Inhibition of DNA Polymerases in Mammalian Cells
Kohamaic acid A (KA-A) has been identified as an inhibitor of DNA polymerases in mammalian cells, including human cancer cell lines. The compound and its derivatives have shown selective inhibition of these enzymes, which are crucial for DNA replication and repair. This property makes KA-A a potential candidate for therapeutic applications in cancer treatment. Specifically, KA-A derivatives have demonstrated the ability to inhibit the growth of human promyelocytic leukemia cells, indicating their potential in leukemia therapy. Studies have also focused on the molecular interactions between KA-A derivatives and DNA polymerases to understand their inhibitory mechanism (Mizushina et al., 2008).
Selective Inhibition in Deuterostomes
Research has shown that KA-A can selectively inhibit DNA polymerases from deuterostomes (e.g., sea urchins, fish, and mammals), but not from protostomes (e.g., insects and mollusks). This specificity suggests a potential application of KA-A in studying the differences in DNA replication mechanisms across different branches of the animal kingdom. Additionally, KA-A's selective inhibition of replicative DNA polymerases in deuterostomes further highlights its potential in targeted cancer therapies (Mizushina et al., 2003).
properties
Molecular Formula |
C25H40O2 |
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Molecular Weight |
372.6 g/mol |
IUPAC Name |
(E)-5-[(1S,4aS,5R,8aS)-2,5,8a-trimethyl-5-(4-methylpent-3-enyl)-1,4,4a,6,7,8-hexahydronaphthalen-1-yl]-3-methylpent-2-enoic acid |
InChI |
InChI=1S/C25H40O2/c1-18(2)9-7-14-24(5)15-8-16-25(6)21(20(4)11-13-22(24)25)12-10-19(3)17-23(26)27/h9,11,17,21-22H,7-8,10,12-16H2,1-6H3,(H,26,27)/b19-17+/t21-,22-,24-,25+/m0/s1 |
InChI Key |
WZOUGXJIBZOMTP-CTXZGABSSA-N |
Isomeric SMILES |
CC1=CC[C@H]2[C@@](CCC[C@@]2([C@H]1CC/C(=C/C(=O)O)/C)C)(C)CCC=C(C)C |
Canonical SMILES |
CC1=CCC2C(CCCC2(C1CCC(=CC(=O)O)C)C)(C)CCC=C(C)C |
synonyms |
kohamaic acid A |
Origin of Product |
United States |
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